Cas no 1804170-92-0 (1-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1804170-92-0
• MF: C₁₁H₈BrF₅O
• MW: 331.076640129089
• CID: 4976124
• Update Time: 2025-06-08

1-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H8BrF5O/c1-5(18)9(12)7-3-2-6(11(15,16)17)4-8(7)10(13)14/h2-4,9-10H,1H3
• InChI Key： GBMRDDOJZCRSCT-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(F)(F)F)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethyl)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1804170-92-0)

1-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethyl)phenyl)propan-2-one is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of difluoromethyl and trifluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1804170-92-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in fluorinated compounds has propelled the demand for 1-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethyl)phenyl)propan-2-one. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity in drug candidates, aligning with the pharmaceutical industry's focus on precision medicine and targeted therapies. Recent studies highlight its potential in developing kinase inhibitors and antiviral agents, addressing global health challenges such as emerging infectious diseases.

In agrochemical applications, this compound's halogenated and fluorinated moieties contribute to the design of novel pesticides and herbicides. With increasing emphasis on sustainable agriculture, researchers explore its derivatives for eco-friendly pest control solutions. The compound's reactivity with nucleophiles further enables the construction of diverse heterocyclic scaffolds, a key area in medicinal chemistry.

Synthetic protocols for 1-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethyl)phenyl)propan-2-one often involve Friedel-Crafts acylation followed by selective bromination. Advanced purification techniques like HPLC and column chromatography ensure high purity, meeting stringent requirements for GMP-compliant production. Analytical characterization via NMR, LC-MS, and X-ray crystallography confirms structural integrity, a topic frequently searched in chemical databases and patent literature.

From a commercial perspective, suppliers emphasize custom synthesis and scale-up capabilities for this compound, catering to the needs of contract research organizations (CROs) and biotech startups. Its storage typically requires inert conditions due to sensitivity to hydrolysis and photodegradation, aspects critical for laboratory safety protocols. The compound's pricing reflects the complexity of its multi-step synthesis and the cost of fluorinated precursors.

Emerging trends in AI-driven drug discovery have increased computational studies on this scaffold, with researchers investigating its molecular docking potential against various biological targets. Publicly available chemical property predictors and QSAR models frequently incorporate data on such fluorinated building blocks, making CAS No. 1804170-92-0 a relevant search term in cheminformatics platforms.

Environmental considerations surrounding organofluorine compounds have spurred research into green chemistry approaches for its synthesis. Catalytic methods using transition metals or biocatalysts aim to reduce waste generation, aligning with EPA guidelines and REACH regulations. These developments respond to growing searches for eco-friendly synthetic routes across academic and industrial chemistry forums.

The patent landscape for 1-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethyl)phenyl)propan-2-one reveals applications in OLED materials and liquid crystals, expanding its utility beyond life sciences. Material scientists value its ability to modify electronic properties in conjugated systems, a hot topic in flexible electronics research. Cross-disciplinary collaborations continue to uncover novel applications, making it a compound of persistent interest in high-impact journals.